4-Amino-2-methoxybenzoic acid 4-Amino-2-methoxybenzoic acid
Brand Name: Vulcanchem
CAS No.: 2486-80-8
VCID: VC20759510
InChI: InChI=1S/C8H9NO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11)
SMILES: COC1=C(C=CC(=C1)N)C(=O)O
Molecular Formula: C8H9NO3
Molecular Weight: 167.16 g/mol

4-Amino-2-methoxybenzoic acid

CAS No.: 2486-80-8

Cat. No.: VC20759510

Molecular Formula: C8H9NO3

Molecular Weight: 167.16 g/mol

* For research use only. Not for human or veterinary use.

4-Amino-2-methoxybenzoic acid - 2486-80-8

CAS No. 2486-80-8
Molecular Formula C8H9NO3
Molecular Weight 167.16 g/mol
IUPAC Name 4-amino-2-methoxybenzoic acid
Standard InChI InChI=1S/C8H9NO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11)
Standard InChI Key OLJXRTRRJSMURJ-UHFFFAOYSA-N
SMILES COC1=C(C=CC(=C1)N)C(=O)O
Canonical SMILES COC1=C(C=CC(=C1)N)C(=O)O

4-Amino-2-methoxybenzoic acid (CAS 2486-80-8) is a benzoic acid derivative with significant applications in pharmaceuticals, materials science, and chemical research. This crystalline compound features an amino group at the para position and a methoxy group at the ortho position on the benzene ring, giving it unique reactivity and biological activity. Below is a comprehensive analysis of its properties, applications, and safety profile.

Key Applications

The compound serves as a versatile intermediate in multiple industries:

ApplicationDescriptionSource
PharmaceuticalsIntermediate for anti-inflammatory and analgesic drug synthesis
Biochemical ResearchEnzyme inhibition studies and protein interaction analysis
Analytical ChemistryReagent in chromatographic separation techniques
Material SciencePolymer development for industrial applications
CosmeticsSoothing agent in sensitive skin formulations
HazardPrecautionary MeasureSource
Skin Irritation (H315)Wear protective gloves and clothing
Serious Eye Irritation (H319)Use eye protection and face shields
StorageStore in inert atmosphere, away from light

Related Compounds

The structural analogs below share similar chemical frameworks:

Compound NameCAS NumberSimilarity Score
4-Amino-2-isopropoxybenzoic acid476615-32-40.92
4-Amino-2-(methoxymethoxy)benzoic acid3403-47-20.92
Methyl 4-amino-2-methoxybenzoate2486-78-40.92
2-(4-Aminophenoxy)benzoic acid27492-84-80.96

Research Significance

Pharmaceutical Development

The compound’s amino and methoxy groups enable precise modifications for drug design. It is notably used in synthesizing Lenvatinib Impurity 72, a critical quality control marker in oncology pharmaceuticals .

Material Innovation

Researchers have incorporated it into polymer matrices to enhance thermal stability and mechanical properties, with potential applications in coatings and adhesives .

Analytical Applications

Its distinct UV absorption profile makes it valuable as a chromatographic reference standard for analyzing complex mixtures .

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